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Compound of Interest

Compound Name: Isobutyldimethoxymethylsilane

Cat. No.: B096940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for isobutyldimethoxymethylsilane (CAS No. 18293-82-8). Due to the

limited availability of a complete Safety Data Sheet (SDS) for this specific compound, this guide

incorporates data from the closely related and structurally similar compound,

isobutyl(trimethoxy)silane, to provide a thorough understanding of the potential hazards and

necessary safety measures. All safety and handling protocols should be implemented with the

understanding that they are based on the best available data for a related substance and

should be adapted to specific laboratory and experimental conditions.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of

isobutyldimethoxymethylsilane is fundamental to its safe handling and use in research and

development. The following table summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Formula C7H18O2Si [1]

Molecular Weight 162.30 g/mol [1]

CAS Number 18293-82-8 [1]

Appearance Colorless liquid [1]

Boiling Point 63°C @ 40mmHg [1]

Flash Point 32°C [1]

Density 0.841 g/cm³ [1]

Vapor Pressure 6.67 mmHg @ 25°C [1]

Refractive Index 1.398 [1]

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

isobutyldimethoxymethylsilane is anticipated to share similar hazard classifications with

isobutyl(trimethoxy)silane. The primary hazards are summarized below.

Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor.[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Central Nervous

System)

H336: May cause drowsiness

or dizziness.[2]

Signal Word: Danger[2]

Hazard Pictograms:

Flame (GHS02)
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Exclamation Mark (GHS07)

Safe Handling and Storage Protocols
Adherence to strict safety protocols is paramount when working with

isobutyldimethoxymethylsilane to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential. The following PPE is

recommended:

Eye/Face Protection: Chemical safety goggles are mandatory. In situations with a higher risk

of splashing, a face shield should also be worn.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber, butyl rubber) are required. Gloves

should be inspected before each use and replaced immediately if signs of degradation

appear.

Lab Coat: A flame-retardant lab coat should be worn at all times.

Footwear: Closed-toe shoes are mandatory in any laboratory setting.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If ventilation is inadequate or there is a risk of inhaling vapors, a

NIOSH-approved respirator with an appropriate organic vapor cartridge should be used.

Engineering Controls
Ventilation: All handling of isobutyldimethoxymethylsilane should be performed in a

certified chemical fume hood to minimize the concentration of airborne vapors.

Ignition Sources: The compound is highly flammable. All sources of ignition, including open

flames, sparks, and hot surfaces, must be strictly excluded from the handling area. Use

explosion-proof electrical equipment.[2]
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Grounding: Containers and receiving equipment should be grounded and bonded to prevent

the build-up of static electricity, which can be an ignition source.[2]

Storage
Proper storage is crucial to maintain the stability of the chemical and prevent hazardous

situations.

Container: Store in the original, tightly sealed container.[2]

Conditions: Keep in a cool, dry, and well-ventilated area away from heat and sources of

ignition.[2]

Incompatible Materials: Store separately from strong oxidizing agents, acids, and bases.

Emergency Procedures
First-Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or water spray to cool containers.[2]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may spread the fire.
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Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.[2]

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[5]

Accidental Release Measures
Personal Precautions: Evacuate the area and eliminate all ignition sources. Wear

appropriate PPE as described in Section 3.1.

Environmental Precautions: Prevent the spill from entering drains or waterways.

Containment and Cleanup:

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

Collect the absorbed material using non-sparking tools and place it in a suitable, labeled

container for hazardous waste disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling

isobutyldimethoxymethylsilane in a laboratory setting.
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Caption: Logical workflow for the safe handling of isobutyldimethoxymethylsilane.
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This guide is intended to provide a framework for the safe handling of

isobutyldimethoxymethylsilane. It is imperative that all users consult institutional safety

guidelines and conduct a thorough risk assessment before initiating any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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